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Compound of Interest

Compound Name: Pyrimido[5,4-c]pyridazine

Cat. No.: B15244889 Get Quote

In-Depth Technical Guide to Pyrimido[5,4-
c]pyridazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular properties,

synthesis, and structural representation of pyrimido[5,4-c]pyridazine, a heterocyclic

compound of interest in medicinal chemistry and materials science.

Core Molecular Data
The fundamental properties of pyrimido[5,4-c]pyridazine are summarized below. This data is

essential for experimental design, analytical characterization, and computational modeling.
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Property Value Source

Molecular Formula C₆H₄N₄ PubChem[1]

Molecular Weight 132.12 g/mol PubChem[1]

IUPAC Name pyrimido[5,4-c]pyridazine PubChem[1]

CAS Number 6133-46-6 PubChem[1]

Canonical SMILES C1=CN=C2C(=C1)N=CN=C2

InChI Key
ATVQBGCKUAGPDN-

UHFFFAOYSA-N

Molecular Structure
The molecular structure of pyrimido[5,4-c]pyridazine is depicted below, illustrating the fused

pyrimidine and pyridazine ring system.

Caption: Fused ring structure of pyrimido[5,4-c]pyridazine.

Experimental Protocols
While specific experimental data for the parent pyrimido[5,4-c]pyridazine is not readily

available in the searched literature, a general method for the synthesis of substituted

pyrimido[5,4-c]pyridazines has been described. This protocol can be adapted for the

synthesis of the parent compound and its derivatives.

Synthesis of Pyrimido[5,4-c]pyridazine Derivatives via Aza-Wittig Reaction/Heterocyclization

This method provides an efficient one-pot synthesis of pyrimido[5,4-c]pyridazines.[2]

General Procedure:

Preparation of Iminophosphorane: The synthesis starts with the preparation of an

iminophosphorane intermediate. This is typically achieved using an Appel-type reaction.[2]

Aza-Wittig Reaction: The iminophosphorane undergoes an aza-Wittig reaction with an

appropriate carbonyl compound.
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Heterocyclization: The intermediate from the aza-Wittig reaction then undergoes an

intramolecular heterocyclization to form the fused pyrimido[5,4-c]pyridazine ring system.[2]

The following diagram illustrates the generalized workflow for this synthesis.

Starting Materials Iminophosphorane IntermediateAppel-type reaction Aza-Wittig Reaction Intramolecular Heterocyclization Pyrimido[5,4-c]pyridazine Derivative

Click to download full resolution via product page

Caption: Generalized synthesis workflow for pyrimido[5,4-c]pyridazines.

Instrumentation:

Melting points can be determined on a Gallenkamp electrothermal melting point apparatus.

[2]

IR spectra can be recorded as potassium bromide pellets using a FTIR spectrometer.[2]

¹H and ¹³C NMR spectra can be recorded on a Bruker ACF300 spectrometer (400 MHz).

Note: This is a generalized protocol. The specific starting materials, reagents, and reaction

conditions would need to be optimized for the synthesis of the unsubstituted pyrimido[5,4-
c]pyridazine.

Signaling Pathways and Logical Relationships
The pyrimido[5,4-c]pyridazine core is a scaffold of interest in drug discovery. Its derivatives

may interact with various biological targets. The logical relationship for investigating the

biological activity of a novel pyrimido[5,4-c]pyridazine derivative is outlined below.
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Caption: Drug discovery workflow for pyrimido[5,4-c]pyridazine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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